Cas no 33766-30-2 (Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)-)

Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)- structure
33766-30-2 structure
Product Name:Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)-
CAS No:33766-30-2
MF:C10H16O
MW:152.233443260193
CID:1465644
PubChem ID:6553876
Update Time:2025-04-20

Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)-
    • (-)-.BETA.-THUJONE
    • (1R,4R,5S)-thujan-3-one
    • (-)-3-Thujone
    • 33766-30-2
    • (1R,4R,5S)-4-methyl-1-(propan-2-yl)bicyclo[3.1.0]hexan-3-one (1R,4R,5S)-thujan-3-one
    • DTXSID50424914
    • (-)-beta-thujone
    • (1R,4R,5S)-4-methyl-1-(propan-2-yl)bicyclo[3.1.0]hexan-3-one
    • (-)-cis-Thujone
    • Isothujone, (-)-
    • (-)-Isothujone
    • CHEBI:50046
    • L-Isothujone
    • 0871SY94RA
    • trans-thujone
    • Bicyclo(3.1.0)hexan-3-one, 4-methyl-1-(1-methylethyl)-, (1R,4R,5S)-
    • Q27121870
    • LMPR0102120040
    • UNII-0871SY94RA
    • (1R,4R,5S)-1-isopropyl-4-methylbicyclo[3.1.0]hexan-3-one
    • (1R,4R,5S)-4-methyl-1-propan-2-ylbicyclo[3.1.0]hexan-3-one
    • Inchi: 1S/C10H16O/c1-6(2)10-4-8(10)7(3)9(11)5-10/h6-8H,4-5H2,1-3H3/t7-,8+,10-/m1/s1
    • InChI Key: USMNOWBWPHYOEA-KHQFGBGNSA-N
    • SMILES: O=C1C[C@@]2(C(C)C)C[C@H]2[C@H]1C

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.120115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.3

Experimental Properties

  • PSA: 17.07
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